N-(naphthalen-2-ylcarbamothioyl)-2-nitrobenzamide

• IUPAC Name: N-(naphthalen-2-ylcarbamothioyl)-2-nitrobenzamide
• InChI: InChI=1S/C18H13N3O3S/c22-17(15-7-3-4-8-16(15)21(23)24)20-18(25)19-14-10-9-12-5-1-2-6-13(12)11-14/h1-11H,(H2,19,20,22,25)
• InChI Key: GIVWTQDJZIMXDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=S)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol

Description

N-(naphthalen-2-ylcarbamothioyl)-2-nitrobenzamide is a synthetic organic compound that belongs to the class of naphthalene derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(naphthalen-2-ylcarbamothioyl)-2-nitrobenzamide typically involves the reaction of 2-nitrobenzoyl chloride with naphthalen-2-ylthiourea under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature for several hours until the reaction is complete. The product is then isolated by filtration, washed with a suitable solvent, and purified by recrystallization.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and automated systems to control the reaction conditions precisely. The product is typically purified using large-scale recrystallization or chromatography techniques to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

N-(naphthalen-2-ylcarbamothioyl)-2-nitrobenzamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions to form corresponding amines or other reduced derivatives.

Substitution: The nitro group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or alcohols.

Major Products Formed

Oxidation: Amino derivatives.

Reduction: Reduced amines.

Substitution: Substituted benzamides.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for the treatment of various diseases.

Industry: Used in the development of new materials with specific properties, such as dyes and pigments.

Mechanism of Action

The mechanism of action of N-(naphthalen-2-ylcarbamothioyl)-2-nitrobenzamide involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• Naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate
• N-(4-(hydrazinecarbonyl)phenyl)-2-(6-methoxy naphthalen-2-yl) propanamide

Uniqueness

N-(naphthalen-2-ylcarbamothioyl)-2-nitrobenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its nitro and thiourea groups make it particularly versatile for various chemical reactions and biological interactions, distinguishing it from other naphthalene derivatives.